Cas no 61911-58-8 (Maleic acid 1-butyl 4-octyl ester)

• Product Name: Maleic acid 1-butyl 4-octyl ester
• CAS No: 61911-58-8
• MF: C₁₆H₂₈O₄
• MW: 284.391125679016
• CID: 2188972
• PubChem ID: 6437759
• Update Time: 2025-04-21

Maleic acid 1-butyl 4-octyl ester Chemical and Physical Properties

Names and Identifiers

• Maleic acid 1-butyl 4-octyl ester
• 1-O-butyl 4-O-octyl (Z)-but-2-enedioate
• SCHEMBL10711549
• 61911-58-8
• 2-Butenedioic acid (2Z)-, butyl octyl ester
• KBZVSYQZRXCWHY-QXMHVHEDSA-N
• Butyl octyl maleate
• 2-Butenedioic acid (2Z)-, 1-butyl 4-octyl ester

• Inchi： 1S/C16H28O4/c1-3-5-7-8-9-10-14-20-16(18)12-11-15(17)19-13-6-4-2/h11-12H,3-10,13-14H2,1-2H3/b12-11-
• InChI Key： KBZVSYQZRXCWHY-QXMHVHEDSA-N
• SMILES： O(C(/C=C\C(=O)OCCCC)=O)CCCCCCCC

Computed Properties

• Exact Mass: 284.19875937Da
• Monoisotopic Mass: 284.19875937Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 52.6Ų